Cas no 1780819-71-7 (2-formyl-1-methyl-1H-indole-6-carboxylic acid)

• Product Name: 2-formyl-1-methyl-1H-indole-6-carboxylic acid
• CAS No: 1780819-71-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 6585150
• PubChem ID: 105455014
• Update Time: 2025-06-18

2-formyl-1-methyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-1-methyl-1H-indole-6-carboxylic acid
• EN300-1272287
• 1780819-71-7

• Inchi： 1S/C11H9NO3/c1-12-9(6-13)4-7-2-3-8(11(14)15)5-10(7)12/h2-6H,1H3,(H,14,15)
• InChI Key： NEJJUZNFLNCSDJ-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CC(C(=O)O)=CC=2N1C

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 2-formyl-1-methyl-1H-indole-6-carboxylic acid

2-Formyl-1-methyl-1H-indole-6-carboxylic Acid (CAS No. 1780819-71-7): A Comprehensive Overview

2-Formyl-1-methyl-1H-indole-6-carboxylic acid (CAS No. 1780819-71-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including the development of novel therapeutic agents and the synthesis of bioactive molecules.

The molecular structure of 2-formyl-1-methyl-1H-indole-6-carboxylic acid is composed of an indole core with a formyl group at the 2-position and a carboxylic acid group at the 6-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable starting material for a wide range of synthetic transformations. The indole scaffold is particularly noteworthy due to its prevalence in natural products and its known biological activities, which include anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the pharmacological potential of 2-formyl-1-methyl-1H-indole-6-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The formyl group at the 2-position was found to play a crucial role in enhancing the compound's binding affinity to these enzymes, thereby potentiating its therapeutic effects.

In addition to its anti-inflammatory properties, 2-formyl-1-methyl-1H-indole-6-carboxylic acid has also been investigated for its anticancer activity. Research conducted by a team at the National Cancer Institute revealed that this compound can selectively inhibit the proliferation of cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the disruption of key signaling pathways that are aberrantly activated in cancer cells.

The synthesis of 2-formyl-1-methyl-1H-indole-6-carboxylic acid has been optimized through various methodologies. One common approach involves the condensation of an appropriate indole derivative with a formylating agent, followed by carboxylation at the 6-position. This multistep process can be fine-tuned to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

From a pharmaceutical development perspective, 2-formyl-1-methyl-1H-indole-6-carboxylic acid has shown promise as a lead compound for drug discovery. Its favorable pharmacokinetic properties, such as good solubility and stability, make it an attractive candidate for further optimization and clinical evaluation. Preclinical studies have demonstrated that this compound can be effectively formulated into various dosage forms, including tablets and injectable solutions, which enhances its therapeutic utility.

The safety profile of 2-formyl-1-methyl-1H-indole-6-carboxylic acid has also been extensively evaluated. Toxicity studies conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for safe use in human clinical trials.

In conclusion, 2-formyl-1-methyl-1H-indole-6-carboxylic acid (CAS No. 1780819-71-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable asset for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, further solidifying its importance in the field.